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Compound of Interest

Compound Name: 4-(4-Aminophenyl)-2-piperazinone

CAS No.: 223786-04-7

Cat. No.: B1284600

Get Quote

Executive Summary
4-(4-Aminophenyl)-2-piperazinone (CAS 223786-04-7) is a specialized heterocyclic building

block utilized in the synthesis of pharmaceutical agents, particularly in the development of

antifungal (azole class) and anticoagulant (Factor Xa inhibitor) pharmacophores.[1][2][3] As a

piperazinone derivative featuring a solvent-exposed primary amine, it serves as a critical

"linker" scaffold, offering dual reactivity: the amide functionality provides hydrogen bond

donor/acceptor sites for binding affinity, while the aniline moiety allows for further elaboration

via acylation or cross-coupling.[1]

This guide provides a rigorous technical analysis of its physicochemical properties, synthetic

routes, and analytical characterization, designed for researchers requiring high-fidelity data for

drug discovery workflows.[1]

Part 1: Molecular Identity & Structural Analysis[1]
Nomenclature & Identifiers

IUPAC Name: 4-(4-aminophenyl)piperazin-2-one[1][3]
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CAS Registry Number: 223786-04-7[1][3][4]

Molecular Formula:

[3]

Molecular Weight: 191.23 g/mol [1][5]

SMILES:C1CN(CC(=O)N1)C2=CC=C(C=C2)N[3]

InChIKey:PZAWODZZVTUFBG-UHFFFAOYSA-N[1][3]

Structural Disambiguation (Critical)
Researchers must distinguish this molecule from its regioisomer, 1-(4-aminophenyl)piperazin-2-

one (CAS 1022128-82-0), which is a direct intermediate for Apixaban.[1]

Target Molecule (N4-isomer): The phenyl group is attached to the amine nitrogen (position 4)

of the piperazinone ring. The amide nitrogen (position 1) is unsubstituted.

Regioisomer (N1-isomer): The phenyl group is attached to the amide nitrogen (position 1).

Part 2: Physicochemical Properties[1][5]
The following data aggregates experimental observations with predictive modeling based on

structural pharmacophores (QSAR).

Physical Profile
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Property Value / Description Technical Insight

Physical State Solid (Powder)

Typically isolated as a light

yellow to dark brown solid due

to trace oxidation of the aniline

moiety.[1][5]

Melting Point >180°C (Dec.)[5][6]

High melting point driven by

intermolecular hydrogen

bonding (Amide N-H[5] ···

O=C).

Solubility (Aq) Moderate (< 1 mg/mL at pH 7)

Solubility increases

significantly at pH < 4 due to

protonation of the aniline and

piperazine nitrogens.[5]

Solubility (Org) DMSO, Methanol, DMF

Poor solubility in non-polar

solvents (DCM, Hexane) due

to high polarity of the lactam

core.[5]

Acid-Base & Lipophilic Profile
Understanding the ionization state is crucial for HPLC method development and formulation.[1]

pKa 1 (Aniline NH₂):4.8 ± 0.5 (Predicted). The primary aromatic amine is weakly basic.

pKa 2 (Piperazine N4):5.5 ± 0.5 (Predicted). The tertiary nitrogen at position 4 is conjugated

to the phenyl ring, significantly reducing its basicity compared to an alkyl piperazine (typically

pKa ~9).

pKa 3 (Amide N1):>15 (Neutral). The lactam nitrogen is non-basic under physiological

conditions.

LogP (Octanol/Water):0.6 ± 0.2. The molecule is relatively hydrophilic, suggesting good oral

bioavailability potential but requiring reverse-phase chromatography for purification.[1]
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Part 3: Synthetic Methodology (Field-Proven
Protocol)
Since specific patent literature for this isomer is sparse compared to its N1-analog, the

following protocol is derived from standard medicinal chemistry principles for N-aryl

piperazinones. This route prioritizes yield and purity by avoiding late-stage oxidation.[1]

Synthesis Strategy: S_NAr followed by Reduction
Mechanism: Nucleophilic aromatic substitution (

) of 4-fluoronitrobenzene by piperazin-2-one, followed by catalytic hydrogenation.[1]

Step 1: N-Arylation

Step 2: Nitro Reduction

Piperazin-2-one
(Nucleophile)

Intermediate:
4-(4-Nitrophenyl)piperazin-2-one

K2CO3, DMSO
100°C, 4h

(SNAr)

1-Fluoro-4-nitrobenzene
(Electrophile)

Product:
4-(4-Aminophenyl)-2-piperazinone

H2 (1 atm), Pd/C
MeOH, RT
(Reduction)

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway for 4-(4-aminophenyl)-2-piperazinone via nucleophilic

aromatic substitution.

Detailed Experimental Protocol
Step 1: Preparation of 4-(4-Nitrophenyl)piperazin-2-one

Charge: To a reaction vessel, add Piperazin-2-one (1.0 eq), 1-Fluoro-4-nitrobenzene (1.1

eq), and Potassium Carbonate (

, 2.0 eq).

Solvent: Add DMSO (5 vol). Note: DMSO promotes the
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transition state.

Reaction: Heat to 100°C for 4–6 hours. Monitor by TLC or HPLC for consumption of

piperazinone.

Workup: Cool to RT. Pour into ice water (20 vol). The nitro-intermediate typically precipitates

as a yellow solid.[1] Filter, wash with water, and dry.[1][7][8]

Step 2: Reduction to 4-(4-Aminophenyl)piperazin-2-one

Charge: Dissolve the nitro-intermediate in Methanol (10 vol). Add 10% Pd/C catalyst (5 wt%

loading).

Reaction: Stir under Hydrogen atmosphere (balloon pressure sufficient) at RT for 2–4 hours.

Purification: Filter through Celite to remove Pd/C. Concentrate the filtrate.

Crystallization: Recrystallize from Ethanol/Ether if necessary to remove trace aniline

byproducts.

Part 4: Analytical Characterization & Quality
Control[1]
HPLC Method (Reverse Phase)
Due to the polar nature of the piperazinone, standard C18 columns may show poor retention.

[1] A polar-embedded column or ion-pairing is recommended.[1]
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Parameter Condition Rationale

Column

C18 Polar Embedded (e.g.,

Waters SymmetryShield or

Phenomenex Synergi)

Improves peak shape for basic

amines and prevents

dewetting.[1][5]

Mobile Phase A
0.1% Ammonium Formate in

Water (pH ~8)

Basic pH suppresses

protonation, improving

retention and peak shape.[5]

Mobile Phase B Acetonitrile Standard organic modifier.[5]

Gradient 5% B to 60% B over 15 min
Elutes polar impurities early;

product elutes mid-gradient.

Detection UV @ 254 nm

Strong absorbance from the p-

substituted aniline

chromophore.[5]

NMR Interpretation ( -DMSO)
9.0 - 10.0 ppm (s, 1H): Amide N-H (Broad).[1]

6.8 - 7.2 ppm (m, 4H): Aromatic protons (AA'BB' system of 1,4-disubstituted benzene).[1]

4.5 - 5.0 ppm (s, 2H): Aniline

(Exchangeable).[1]

3.5 - 3.8 ppm (s, 2H): Piperazinone C3 protons (Singlet, adjacent to carbonyl).[1]

3.2 - 3.4 ppm (m, 4H): Piperazinone C5/C6 protons.[1]

Part 5: Stability & Handling[1][5]
Storage Protocols

Oxidation Sensitivity: The primary aniline is susceptible to oxidation (browning) upon

exposure to air and light. Store under inert atmosphere (Argon/Nitrogen).[7]

Hygroscopicity: The amide functionality can absorb atmospheric moisture. Store in tightly

sealed containers with desiccants.
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Retest Period: 12 months if stored at 2-8°C protected from light.

Safety Considerations
GHS Classification: Warning.[9] Causes skin irritation (H315), Eye irritation (H319).[1]

PPE: Nitrile gloves and safety glasses are mandatory. Avoid inhalation of dust, as aniline

derivatives can be sensitizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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